Cas no 1147866-54-3 ((2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one
• CAS No: 1147866-54-3
• MF: C₁₁H₁₁FN₂O₃
• MW: 238.215046167374
• CID: 4681446
• Update Time: 2025-10-30

(2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one
• (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C11H11FN2O3/c1-13(2)6-5-11(15)8-3-4-9(12)10(7-8)14(16)17/h3-7H,1-2H3
• InChI Key： DHTAANUIBJLGTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C=CN(C)C)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Topological Polar Surface Area: 66.1

Additional information on (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one

Introduction to Compound CAS No. 1147866-54-3: (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one

(2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one, also known by its CAS number 1147866-54-3, is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethylamino group, a fluoro-substituted phenyl ring, and a nitro group, all attached to a propenone backbone. These structural elements contribute to its diverse chemical properties and biological activities.

The compound's molecular formula is C₁₂H₁₂FN₃O₂, and it has a molecular weight of 253.24 g/mol. The presence of the fluoro and nitro groups imparts significant electronic effects, making the molecule highly reactive and capable of participating in a wide range of chemical reactions. These properties make it an attractive candidate for the synthesis of more complex molecules and derivatives.

In recent years, there has been growing interest in the use of (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one in the development of novel pharmaceuticals. One of the key areas of research has been its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that compounds with similar structures can exhibit potent anti-inflammatory and anti-cancer activities.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the biological activity of a series of compounds derived from (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one. The researchers found that these derivatives demonstrated significant inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell growth and survival.

Beyond its potential in oncology, (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one has also shown promise in the treatment of inflammatory diseases. A 2020 study published in the Inflammation Research Journal explored the anti-inflammatory properties of this compound. The results indicated that it effectively reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthetic accessibility of (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established methods, such as condensation reactions between appropriate starting materials. This ease of synthesis allows for efficient scale-up and optimization, which is crucial for drug development processes.

In addition to its pharmaceutical applications, (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one has also found use in other areas of chemistry. For example, it serves as a building block for the synthesis of advanced materials with unique optical and electronic properties. Research in this area has focused on developing materials for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety profile of (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one is an important consideration for both laboratory use and potential therapeutic applications. Studies have shown that it is generally stable under standard laboratory conditions but should be handled with appropriate precautions due to its reactivity. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, (2E)-3-(Dimethylamino)-1-(4-fluoro-3-nitrophenyl)prop-2-en-1-one (CAS No. 1147866-54-3) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, materials science, and organic chemistry. Its unique structural features and versatile reactivity make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.